Cas no 93841-13-5 (1-Piperazinepropanesulfonic acid)

1-Piperazinepropanesulfonic acid structure
93841-13-5 structure
Product Name:1-Piperazinepropanesulfonic acid
CAS No:93841-13-5
MF:C7H16N2O3S
MW:208.278540611267
CID:812037
PubChem ID:11971145
Update Time:2025-04-19

1-Piperazinepropanesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanesulfonic acid
    • 3-piperazin-1-ylpropane-1-sulfonic acid
    • piperazine-1-propanesulphonic acid
    • SCHEMBL1647095
    • EINECS 298-983-6
    • DTXSID30239760
    • piperazinepropanesulfonic acid
    • 93841-13-5
    • Piperazine-1-propanesulfonic acid
    • NS00063322
    • 3-(piperazin-1-yl)propane-1-sulfonic acid
    • MPB7TDM6UL
    • Inchi: 1S/C7H16N2O3S/c10-13(11,12)7-1-4-9-5-2-8-3-6-9/h8H,1-7H2,(H,10,11,12)
    • InChI Key: QGZSANLMUAESBT-UHFFFAOYSA-N
    • SMILES: S(CCCN1CCNCC1)(=O)(=O)O

Computed Properties

  • Exact Mass: 208.088163
  • Monoisotopic Mass: 208.088163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78
  • XLogP3: -3.4

Experimental Properties

  • Density: 1.253
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.517
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